1-Benzyl-3-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]urea

• IUPAC Name: 1-benzyl-3-[2-(3-cyclopropyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-1-yl)ethyl]urea
• InChI: InChI=1S/C19H22N4O3S/c24-19(21-14-15-6-2-1-3-7-15)20-12-13-22-17-8-4-5-9-18(17)23(16-10-11-16)27(22,25)26/h1-9,16H,10-14H2,(H2,20,21,24)
• InChI Key: SQNZFNUXBKBEQJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C3=CC=CC=C3N(S2(=O)=O)CCNC(=O)NCC4=CC=CC=C4
• Molecular Formula: C19H22N4O3S
• Molecular Weight: 386.5 g/mol

Description

The compound “1-Benzyl-3-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]urea” is a complex organic molecule. It contains a benzyl group, a urea group, and a 1,3-benzothiadiazol group.

Scientific Research Applications

Synthesis and Anticancer Potential

The compound 1-Benzyl-3-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]urea, as part of a broader class of urea and thiourea derivatives containing benzimidazole groups, has been explored for its potential as an anticancer agent. A study conducted by Siddig et al. (2021) designed and synthesized a new series of these derivatives, characterizing them through spectroscopic techniques. In vitro assays against breast cancer cell lines demonstrated significant cytotoxicity, highlighting the compound's potential in cancer treatment strategies Open Chemistry, 19, 1062-1073.

Novel Syntheses and Chemical Transformations

Research into the synthesis of compounds with complex ring systems like benz[h]imidazo[1,2‐c]quinazoline revealed the utility of ureas derived from reactions involving compounds similar to 1-Benzyl-3-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]urea. These syntheses, documented by Petridou-Fischer and Papadopoulos (1984), involve thermal decomposition or treatment with bases, leading to double cyclization and the formation of intricate ring structures Journal of Heterocyclic Chemistry, 21, 1333-1335.

Enzyme Inhibition for Therapeutic Applications

The synthesis of 1-[(1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethyl]-3-substituted phenyl ureas, closely related to the queried compound, demonstrated significant inhibition activity against acetylcholinesterase and butyrylcholinesterase. This research by Pejchal et al. (2011) suggests potential therapeutic applications in conditions like Alzheimer's disease, where enzyme inhibition can be beneficial Journal of Heterocyclic Chemistry, 48, 57-62.